Cas no 274913-71-2 (Rubiginone D2)

• Product Name: Rubiginone D2
• CAS No: 274913-71-2
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 4643617
• PubChem ID: 10338059
• Update Time: 2024-02-29

Rubiginone D2 Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R)-3,4-Dihydro-2,4-dihydroxy-8-methoxy-3-methylbenz[a]anthracene-1,7,12(2H)-trione
• Rubiginone D2
• Benz[a]anthracene-1,7,12(2H)-trione, 3,4-dihydro-2,4-dihydroxy-8-methoxy-3-methyl-, (2S,3S,4R)-
• (2S,3S,4R)-2,4-Dihydroxy-8-methoxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione
• 274913-71-2
• CHEBI:205534

• Inchi： 1S/C20H16O6/c1-8-16(21)10-6-7-11-14(15(10)20(25)17(8)22)19(24)9-4-3-5-12(26-2)13(9)18(11)23/h3-8,16-17,21-22H,1-2H3/t8-,16+,17-/m0/s1
• InChI Key： DWIWLEGGRHIXAH-KDLNQGCSSA-N
• SMILES： C12C(=O)[C@@H](O)[C@@H](C)[C@@H](O)C1=CC=C1C=2C(=O)C2=C(C(OC)=CC=C2)C1=O

Computed Properties

• Exact Mass: 352.09468823g/mol
• Monoisotopic Mass: 352.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.41
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines